Cas no 5585-19-3 (5-phenyl-1,3,4-thiadiazole-2-thiol)

• Product Name: 5-phenyl-1,3,4-thiadiazole-2-thiol
• CAS No: 5585-19-3
• MF: C₈H₆N₂S₂
• MW: 194.276638507843
• MDL: MFCD01681863
• CID: 368542
• PubChem ID: 3035373
• Update Time: 2025-04-19

5-phenyl-1,3,4-thiadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2-Mercapto-5-fenil-1,3,4-tiadiazolo [Italian]
• 5-Phenyl-1,3,4-thiadiazole-2-thiol
• 1,3,4-thiadiazole-2-thiol, 5-phenyl-
• DTXSID40204444
• L 1542
• AS-66054
• CHEMBL596215
• PD182660
• AKOS003056166
• 2-Mercapto-5-fenil-1,3,4-tiadiazolo
• EN300-70081
• Z1123806435
• BDBM50320718
• 5-phenyl-3H-1,3,4-thiadiazole-2-thione
• F9995-0977
• SCHEMBL969040
• 5585-19-3
• 5-phenyl-1,3,4-thiadiazol-2-thiol
• MFCD01681863
• 5-Phenyl-1,3,4-thiadiazole-2(3H)-thione
• ZTLMHGOWADYAHM-UHFFFAOYSA-N
• DB-414186
• 5-PHENYL-1,3,4-THIADIAZOL-2-YL HYDROSULFIDE
• G28376
• AE-484/32879013
• 5-phenyl-1,3,4-thiadiazole-2-thiol

• MDL： MFCD01681863
• Inchi： 1S/C8H6N2S2/c11-8-10-9-7(12-8)6-4-2-1-3-5-6/h1-5H,(H,10,11)
• InChI Key： ZTLMHGOWADYAHM-UHFFFAOYSA-N
• SMILES： S1C(NN=C1C1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 193.99738
• Monoisotopic Mass: 193.99724
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.8
• XLogP3: 2.6

Experimental Properties

• Density: 1.41±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215-217 ºC
• Boiling Point: 298.8°C at 760 mmHg
• Flash Point: 134.5°C
• Refractive Index: 1.746
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• PSA: 24.39

5-phenyl-1,3,4-thiadiazole-2-thiol Security Information

• RTECS：XI4800000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives